![molecular formula C6H10ClNOS B158232 4-(2-Chloroacetyl) thiomorpholine CAS No. 137860-92-5](/img/structure/B158232.png)
4-(2-Chloroacetyl) thiomorpholine
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Overview
Description
4-(2-Chloroacetyl) thiomorpholine is a chemical compound that has been widely studied for its potential use in scientific research. It is a thiomorpholine derivative that has been synthesized using various methods, and has been found to have a number of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 4-(2-Chloroacetyl) thiomorpholine is not yet fully understood. However, it is believed to work by modifying the structure of proteins and other biomolecules, which can alter their function and activity. This modification can occur through the formation of covalent bonds between the thiomorpholine moiety and the target molecule.
Biochemical and Physiological Effects:
4-(2-Chloroacetyl) thiomorpholine has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. It has also been found to have anti-inflammatory properties, and has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(2-Chloroacetyl) thiomorpholine in lab experiments is its high purity and stability. This makes it a reliable reagent for the modification of proteins and other biomolecules. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on 4-(2-Chloroacetyl) thiomorpholine. One area of focus could be on its potential use as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease. Another area of focus could be on its use as a tool for studying protein-protein interactions and other biomolecular interactions. Additionally, research could be conducted to explore the potential of 4-(2-Chloroacetyl) thiomorpholine as a diagnostic tool for the detection of certain diseases.
Scientific Research Applications
4-(2-Chloroacetyl) thiomorpholine has been widely studied for its potential use in scientific research. It has been found to have a number of applications in the fields of neuroscience, pharmacology, and biochemistry. Specifically, it has been used as a reagent for the modification of proteins, peptides, and other biomolecules. It has also been used as a tool for studying the interactions between proteins and other biomolecules.
properties
CAS RN |
137860-92-5 |
---|---|
Product Name |
4-(2-Chloroacetyl) thiomorpholine |
Molecular Formula |
C6H10ClNOS |
Molecular Weight |
179.67 g/mol |
IUPAC Name |
2-chloro-1-thiomorpholin-4-ylethanone |
InChI |
InChI=1S/C6H10ClNOS/c7-5-6(9)8-1-3-10-4-2-8/h1-5H2 |
InChI Key |
HODFITYCRNUPMT-UHFFFAOYSA-N |
SMILES |
C1CSCCN1C(=O)CCl |
Canonical SMILES |
C1CSCCN1C(=O)CCl |
synonyms |
Thiomorpholine, 4-(chloroacetyl)- (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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